Cas no 129-64-6 (Carbic anhydride)

• Product Name: Carbic anhydride
• CAS No: 129-64-6
• MF: C₉H₈O₃
• MW: 164.16
• MDL: MFCD00151106
• CID: 36237
• PubChem ID: 2723766
• Update Time: 2024-11-26

Carbic anhydride Chemical and Physical Properties

Names and Identifiers

• (3aR,4S,7R,7aS)-rel-3a,4,7,7a-Tetrahydro-4,7-methanoisobenzofuran-1,3-dione
• 3aalpha,4,7,7aalpha-Tetrahydro-4alpha,7alpha-methanoisobenzofuran-1,3-d one
• 2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-enecarboxylic anhydride
• CARBIC ANHYDRIDE
• Cis-5-Norbornene-Endo-2,3-Dicarboxylic
• cis-5-Norbornene-endo-2,3-dicarboxylic anhydride
• Himic anhydride
• Endo-3,6-methylene-1,2,3,6-tetrahydrophthalic anhydride
• Endic
• Kayahard CD
• NADIC ANHYDRIDE
• Caricanhy-dride
• Endic anhydride
• Nadic acid anhydride
• cis-5-Norbornene-end
• endicanhydride
• Carbic anhydride,97%
• (2r,6s)-4-oxatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• FS-3830
• cis-5-Norbornene-endo-2,3-dicarboxylic anhydride, predominantly endo
• 5-NORBORNENE-2,3-DICARBOXYLIC ANHYDRIDE, ENDO-CIS-
• 5-Norbornene-2,3-dicarboxylic anhydride, cis-endo-
• M4UGH0927Z
• NSC-102277
• EN300-175579
• cis-5-Norbornene-endo-2,3-dicarboxylic anhydride, 99%
• cis, Endo-3,6-methylene-1,2,3,6-tetrahydrophthalic anhydride
• NSC 102277
• CHEMBL1240586
• 129-64-6
• cis-endo-5-Norbornene-2,3-dicarboxylic anhydride
• 4,7-Methanoisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-, (3aalpha,4alpha,7alpha,7aalpha)-
• E76097
• NSC-3999
• endo-5-Norbornene-2,3-dicarboxylic anhydride
• AKOS016010258
• cis-5-Norbornene-exo-2,3-dicarboxylic anhydride
• bicyclo[2.2.1]hept-2-ene-endo-cis-5,6-dicarboxylic anhydride
• 3,6-Endomethylenephthalic anhydride, 1,2,3,6-tetrahydro-
• endo-Himic acid anhydride
• MFCD00069013
• 8,9,10-Trinorborn-5-ene-2,3-dicarboxylic anhydride
• CARBIC ANHYDRIDE [MI]
• EINECS 204-957-7
• endo-cis-5-norbornene-2,3-dicarboxylic anhydride
• MFCD00151106
• KNDQHSIWLOJIGP-UMRXKNAASA-N
• 4,7-Methanoisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-, (3aR,4S,7R,7aS)-rel-
• UNII-M4UGH0927Z
• DTXSID6051647
• SCHEMBL10050519
• Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride, >=95.0%
• (1R,2S,6R,7S)-4-oxatricyclo[5.2.1.0,2,6]dec-8-ene-3,5-dione
• 3,6-Endomethylene-delta4-tetrahydrophthalic anhydride
• Q27283494
• ENDO-NORBORNENE-2,3-DICARBOXYLIC ACID ANHYDRIDE
• CS-W010838
• (1S,2R,6S,7R)-4-oxatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• Carbic anhydride

• MDL： MFCD00151106
• Inchi： 1S/C9H8O3/c10-8-6-4-1-2-5(3-4)7(6)9(11)12-8/h1-2,4-7H,3H2/t4-,5+,6-,7+
• InChI Key： KNDQHSIWLOJIGP-UMRXKNAASA-N
• SMILES： [C@@]12(C[C@]([H])([C@@]3([H])C(=O)OC(=O)[C@]31[H])C=C2)[H]
• BRN： 83657

Computed Properties

• Exact Mass: 164.04700
• Monoisotopic Mass: 164.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: White columnar crystals
• Density: 1.417
• Melting Point: 165-167 °C (lit.)
• Boiling Point: 251.61°C (rough estimate)
• Flash Point: 163.8°C
• Refractive Index: 1.4365
• Water Partition Coefficient: decomposition
• PSA: 43.37000
• LogP: 0.50810
• Merck: 14,1796
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in benzene, toluene, acetone, carbon tetrachloride, chloroform, ethanol, ethyl acetate, slightly soluble in petroleum ether.

Carbic anhydride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317,H318,H334
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 41-42/43
• Safety Instruction： S22-S24-S26-S37/39
• FLUKA BRAND F CODES：21
• RTECS：DT5600000
• Hazardous Material Identification：
• Safety Term：S22-S24-S26-S37/39
• Risk Phrases：R41; R42/43
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates